N-[6-(3,6-Diaminoacridin-10-ium-10-yl)hexyl]-4-nitrobenzamide
N-[6-(3,6-Diaminoacridin-10-ium-10-yl)hexyl]-4-nitrobenzamide
Brand Name:
Vulcanchem
CAS No.:
139263-57-3
VCID:
VC0165820
InChI:
InChI=1S/C26H27N5O3.ClH/c27-20-11-9-18-15-19-10-12-21(28)17-25(19)30(24(18)16-20)14-6-2-1-5-13-29-26(32)22-7-3-4-8-23(22)31(33)34;/h3-4,7-12,15-17H,1-2,5-6,13-14H2,(H4,27,28,29,32);1H
SMILES:
C1=CC=C(C(=C1)C(=O)NCCCCCC[N+]2=C3C=C(C=CC3=CC4=C2C=C(C=C4)N)N)[N+](=O)[O-].[Cl-]
Molecular Formula:
C26H28ClN5O3
Molecular Weight:
494 g/mol
N-[6-(3,6-Diaminoacridin-10-ium-10-yl)hexyl]-4-nitrobenzamide
CAS No.: 139263-57-3
Main Products
VCID: VC0165820
Molecular Formula: C26H28ClN5O3
Molecular Weight: 494 g/mol
CAS No. | 139263-57-3 |
---|---|
Product Name | N-[6-(3,6-Diaminoacridin-10-ium-10-yl)hexyl]-4-nitrobenzamide |
Molecular Formula | C26H28ClN5O3 |
Molecular Weight | 494 g/mol |
IUPAC Name | N-[6-(3,6-diaminoacridin-10-ium-10-yl)hexyl]-2-nitrobenzamide;chloride |
Standard InChI | InChI=1S/C26H27N5O3.ClH/c27-20-11-9-18-15-19-10-12-21(28)17-25(19)30(24(18)16-20)14-6-2-1-5-13-29-26(32)22-7-3-4-8-23(22)31(33)34;/h3-4,7-12,15-17H,1-2,5-6,13-14H2,(H4,27,28,29,32);1H |
Standard InChIKey | QJGQBHVEGRHINI-UHFFFAOYSA-O |
SMILES | C1=CC=C(C(=C1)C(=O)NCCCCCC[N+]2=C3C=C(C=CC3=CC4=C2C=C(C=C4)N)N)[N+](=O)[O-].[Cl-] |
Canonical SMILES | C1=CC=C(C(=C1)C(=O)NCCCCCC[N+]2=C3C=C(C=CC3=CC4=C2C=C(C=C4)N)N)[N+](=O)[O-].[Cl-] |
Synonyms | 3,6-diamino-10-(6-(4-nitrobenzamido)hexyl)acridinium 3,6-DNBAHA |
PubChem Compound | 126476 |
Last Modified | Nov 11 2021 |
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